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Compound of Interest

Compound Name: Benzyl-PEG2-acid

Cat. No.: B2965496 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Benzyl-PEG2-acid, systematically named 3-(2-(benzyloxy)ethoxy)propanoic acid, is a

bifunctional crosslinking reagent of significant interest in the fields of bioconjugation, drug

delivery, and proteomics. As a member of the polyethylene glycol (PEG) family of linkers, it

offers a combination of desirable properties, including a terminal carboxylic acid for conjugation

to amine-containing molecules and a benzyl-protected hydroxyl group. The short, discrete PEG

chain (n=2) imparts hydrophilicity, which can enhance the solubility and reduce the

immunogenicity of conjugated biomolecules.[1][2] This guide provides a comprehensive

overview of the chemical properties, experimental protocols, and analytical methods related to

Benzyl-PEG2-acid, intended to support its effective application in research and development.

Core Chemical Properties
The fundamental chemical and physical properties of Benzyl-PEG2-acid are summarized in

the table below, providing a quick reference for experimental design.
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Property Value Reference

CAS Number 91555-65-6 [3]

Molecular Formula C₁₂H₁₆O₄ [3]

Molecular Weight 224.25 g/mol [3]

Appearance Colorless to light yellow liquid [4]

Density 1.136 g/cm³ [4]

Purity Typically ≥95% [5]

Predicted pKa ~4.30 - 4.87 [6]

Solubility Profile
The solubility of Benzyl-PEG2-acid is a critical parameter for its application in both organic

synthesis and aqueous bioconjugation reactions. While it is a liquid in its pure form,

understanding its behavior in various solvents is essential for effective use.

Solvent Solubility Notes Reference

Dimethyl Sulfoxide

(DMSO)
10 mM Readily soluble. [3]

Dimethylformamide

(DMF)
Soluble

Commonly used for

stock solutions.
[7]

Dichloromethane

(DCM)
Soluble

Suitable for organic

reactions.
[7]

Water Soluble

The PEG chain

imparts water

solubility. Quantitative

data is not readily

available.

[1][7]

Phosphate-Buffered

Saline (PBS)

Expected to be

soluble

Ideal for

bioconjugation

reactions.
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Reactivity and Stability
Benzyl-PEG2-acid possesses two key functional groups that dictate its reactivity: a terminal

carboxylic acid and a benzyl ether.

Carboxylic Acid: The carboxylic acid moiety is the primary site for conjugation. It readily

reacts with primary amines in the presence of carbodiimide coupling agents, such as 1-Ethyl-

3-(3-dimethylaminopropyl)carbodiimide (EDC), to form stable amide bonds. The efficiency of

this reaction is enhanced by the addition of N-hydroxysuccinimide (NHS) or its water-soluble

analog, Sulfo-NHS.[2]

Benzyl Ether: The benzyl group serves as a stable protecting group for the terminal hydroxyl.

It is generally robust to a wide range of reaction conditions. However, it can be cleaved by

hydrogenolysis (e.g., using H₂ gas with a palladium catalyst) to reveal a free hydroxyl group

for further functionalization if desired.[5]

For optimal stability, Benzyl-PEG2-acid should be stored at -20°C for long-term use.[3]

Experimental Protocols
Synthesis of Benzyl-PEG2-acid
While a detailed, peer-reviewed synthesis protocol specifically for 3-(2-

(benzyloxy)ethoxy)propanoic acid is not readily available in the public domain, a general

synthetic approach can be outlined based on established organic chemistry principles. One

plausible route involves the Williamson ether synthesis followed by oxidation.

Workflow for the Synthesis of Benzyl-PEG2-acid

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.benchchem.com/product/b2965496?utm_src=pdf-body
https://axispharm.com/product-category/peg-linkers/peg-acid/
https://creativepegworks.com/group/c18-peg-cooh
https://www.benchchem.com/product/b2965496?utm_src=pdf-body
https://www.rsc.org/suppdata/c7/gc/c7gc02983g/c7gc02983g1.pdf
https://www.benchchem.com/product/b2965496?utm_src=pdf-body
https://www.benchchem.com/product/b2965496?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2965496?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Step 1: Williamson Ether Synthesis

Step 2: Saponification

2-(Benzyloxy)ethanol Sodium 2-(benzyloxy)ethoxideDeprotonation

Sodium Hydride (NaH)

Ethyl 3-(2-(benzyloxy)ethoxy)propanoateNucleophilic Substitution

Ethyl bromoacetate

Ethyl 3-(2-(benzyloxy)ethoxy)propanoate

Sodium Hydroxide (NaOH) Sodium 3-(2-(benzyloxy)ethoxy)propanoate

Hydrolysis

Benzyl-PEG2-acidProtonation

Acid Workup (e.g., HCl)
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Activation Step (pH 6.0)

Conjugation Step (pH 7.2-7.5)

Purification

Benzyl-PEG2-acid

NHS-activated Benzyl-PEG2-acid

Activation

EDC + NHS

NHS-activated Benzyl-PEG2-acidAmine-containing Molecule (R-NH2)

Conjugated Product

Conjugated Product

Coupling

Purified Conjugate

Size-Exclusion Chromatography

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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